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Compound of Interest

Compound Name: 2,5-Dimethoxyaniline

Cat. No.: B086295 Get Quote

Physical Properties of 2,5-Dimethoxyaniline: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties of 2,5-
Dimethoxyaniline, a key intermediate in the synthesis of various pharmaceuticals and dyes.

This document compiles and presents its melting and boiling points, alongside generalized

experimental protocols for their determination, to support research and development activities.

Core Physical Properties
2,5-Dimethoxyaniline is a solid at room temperature, typically appearing as a white to light tan

or gray flaky crystalline powder.[1][2] Its physical characteristics, particularly its melting and

boiling points, are crucial for its handling, purification, and use in synthetic processes.

Data Presentation
The reported melting and boiling points for 2,5-Dimethoxyaniline exhibit some variability

across different sources, which can be attributed to factors such as the purity of the sample and

the specific experimental conditions under which the measurements were taken. A summary of

these reported values is presented below.
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Physical Property Reported Value(s) Notes

Melting Point 42.5 °C

69 - 73 °C

78 - 80 °C (lit.)

81 °C

82.5 °C at 760.00 mm Hg

Boiling Point 284.00 °C

270 °C (partial decomposition)

140 °C at 7 mmHg

159 °C at 20 mmHg

Experimental Protocols for Physical Property
Determination
While specific experimental protocols for determining the physical properties of 2,5-
Dimethoxyaniline are not extensively detailed in readily available literature, generalized and

widely accepted methods for organic compounds are applicable. The following outlines

standard methodologies for determining melting and boiling points.

Melting Point Determination
The melting point of a crystalline solid is the temperature at which it transitions from a solid to a

liquid phase. A sharp melting point range (typically 0.5-1.0°C) is indicative of a pure compound.

[3] Impurities tend to lower and broaden the melting point range.[3]

Common Methodologies:

Capillary Tube Method (Meltemp Apparatus or Thiele Tube):

A small, finely powdered sample of the organic solid is packed into a thin-walled capillary

tube, which is sealed at one end.[3][4]
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The capillary tube is attached to a thermometer and heated in a controlled manner using a

heating bath (like a Thiele tube filled with oil) or a metal block (such as in a Mel-Temp

apparatus).[3]

The temperature is slowly increased, and the range from the temperature at which the first

drop of liquid appears to the temperature at which the entire sample is liquid is recorded

as the melting point range.[3] For accurate measurements, a slow heating rate of about

2°C per minute is recommended, especially near the expected melting point.[3]

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.[5] It is a characteristic physical property that is sensitive to

changes in pressure.

Common Methodologies:

Simple Distillation Method:

This method is suitable for determining the boiling point of a sufficient quantity of the liquid

(at least 5 mL).[6][7]

The liquid is heated in a distillation flask, and the temperature of the vapor that distills is

measured with a thermometer.[6] The highest, stable temperature observed during the

distillation of the bulk of the material is recorded as the boiling point.[7] It is crucial to

record the barometric pressure at the time of the measurement.[6]

Thiele Tube Method (for small quantities):

A small amount of the liquid is placed in a small test tube, and an inverted capillary tube

(sealed at the top) is added.

The setup is attached to a thermometer and heated in a Thiele tube.[7]

As the liquid is heated, a stream of bubbles will emerge from the inverted capillary. The

heat is then removed, and the temperature at which the liquid is drawn back into the

capillary tube upon cooling is recorded as the boiling point.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Workflow for Physical Property
Characterization
The following diagram illustrates a generalized workflow for the characterization of the physical

properties of a synthesized organic compound like 2,5-Dimethoxyaniline.
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Caption: Workflow for Physical Property Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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